Cas no 181228-33-1 ((S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride)

• Product Name: (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• CAS No: 181228-33-1
• MF: C₉H₁₉ClN₂O₄
• MW: 254.711161851883
• MDL: MFCD04973085
• CID: 1036484
• PubChem ID: 71607207
• Update Time: 2025-11-02

(S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• methyl (2S)-3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate,hydrochloride
• (2S)-3-amino-2-{[(tert-butoxy)carbonyl]amino}propanoic acid methylester hydrochloride
• (S)-3-amino-2-tert-butoxycarbonylamino-propionic acid methyl ester hydrochloride
• (S)-METHYL 3-AMINO-2-((TERT-BUTOXYCARBONYL)AMINO)PROPANOATE HCL
• AK106978
• BD239515
• Boc-L-Dap-OMe*HCl
• KB-211843
• Boc-Dap-Ome.HCl
• 3-AMINO-N-BOC-L-ALANINE METHYL ESTER HCl
• methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• L-Alanine,3-amino-N-[(1,1-dimethylethoxy)carbonyl]-,methyl ester,hydrochloride(1:1)
• (2S)-3-Amino-2-[[(tert-butoxy)carbonyl]amino]propanoic acid methyl ester hydrochloride
• (S)-Methyl3-amino-2-((tert-butoxycarbonyl)amino)propanoatehydrochloride
• C9H19ClN2O4
• SCHEMBL1770994
• METHYL (2S)-3-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE HYDROCHLORIDE
• YA59RGK6XG
• N-alpha-t-Butoxycarbonyl-L-alpha-?-diaminopropionic acid-alphamethylester hydrochloride
• 181228-33-1
• BOC-DAP-OME HCL
• 3-AMINO-N-((1,1-DIMETHYLETHOXY)CARBONYL)-L-ALANINE METHYL ESTER HYDROCHLORIDE
• L-ALANINE, 3-AMINO-N-((1,1-DIMETHYLETHOXY)CARBONYL)-, METHYL ESTER MONOHYDROCHLORIDE
• PD196460
• A881008
• HY-W006152
• MFCD04973085
• UNII-YA59RGK6XG
• IKRXWXBVGWAKNK-RGMNGODLSA-N
• DTXSID60856186
• CS-W006152
• methyl (S)-3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, hydrochloride (1:1)
• DS-3573
• methyl (2S)-3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate;hydrochloride
• BOC-DAP-OME HYDROCHLORIDE
• AKOS016842469
• Methyl 3-amino-N-(tert-butoxycarbonyl)-L-alaninate--hydrogen chloride (1/1)
• methyl 3-amino-N-(tert-butoxycarbonyl)-L-alaninate hydrochloride

• MDL： MFCD04973085
• Inchi： 1S/C9H18N2O4.ClH/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4;/h6H,5,10H2,1-4H3,(H,11,13);1H/t6-;/m0./s1
• InChI Key： IKRXWXBVGWAKNK-RGMNGODLSA-N
• SMILES： Cl.O(C(N[C@H](C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.1033348g/mol
• Monoisotopic Mass: 254.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride

Comprehensive Guide to (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride (CAS No. 181228-33-1)

(S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride (CAS No. 181228-33-1) is a specialized chiral building block widely used in pharmaceutical synthesis and peptide chemistry. This compound, often referred to as a Boc-protected amino acid derivative, plays a crucial role in the development of novel therapeutics, particularly in the fields of peptide-based drugs and small molecule inhibitors. Its unique structural features make it invaluable for researchers working on asymmetric synthesis and drug discovery programs.

The growing interest in peptide therapeutics and targeted drug delivery systems has significantly increased demand for high-quality chiral intermediates like (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride. Recent advancements in cancer immunotherapy and neurological disorder treatments have particularly highlighted the importance of such precisely engineered molecular building blocks. The compound's Boc-protecting group offers excellent stability during synthetic procedures while allowing for selective deprotection when needed.

From a chemical perspective, CAS 181228-33-1 demonstrates several advantageous properties. The methyl ester functionality provides enhanced solubility in organic solvents, facilitating various coupling reactions essential for peptide elongation. Meanwhile, the hydrochloride salt form ensures improved handling characteristics and storage stability. These features make it particularly valuable for solid-phase peptide synthesis (SPPS) applications, where reliable and consistent building blocks are paramount.

The pharmaceutical industry's shift toward personalized medicine and bioconjugation techniques has created new opportunities for compounds like (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride. Researchers are increasingly exploring its potential in creating peptide-drug conjugates, which combine the targeting capabilities of peptides with the therapeutic effects of small molecules. This approach has shown particular promise in developing next-generation oncology treatments with reduced side effects.

Quality control of CAS 181228-33-1 is critical for ensuring successful synthetic outcomes. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, chiral purity, and residual solvent analysis. The compound should be stored under appropriate conditions (typically 2-8°C in a dry environment) to maintain its stability over extended periods. Proper handling procedures should always be followed to preserve the integrity of both the Boc-protecting group and the amino acid backbone.

Recent innovations in continuous flow chemistry and automated synthesis platforms have further enhanced the utility of (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride in industrial applications. These technological advances allow for more efficient incorporation of this building block into complex molecular architectures, supporting the pharmaceutical industry's need for rapid prototyping of potential drug candidates. The compound's compatibility with various green chemistry approaches also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

The global market for specialty amino acid derivatives like CAS 181228-33-1 continues to expand, driven by increasing R&D investments in biopharmaceuticals and therapeutic peptides. Industry analysts project steady growth in this sector, particularly as more peptide-based drugs receive regulatory approval. For researchers and procurement specialists, understanding the specific applications and handling requirements of (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride is essential for optimizing its use in various synthetic and medicinal chemistry projects.

Looking ahead, the development of novel protection group strategies and coupling reagents may further enhance the utility of Boc-protected amino acid derivatives in drug discovery. The unique structural features of (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride position it as a valuable tool for addressing current challenges in peptide stability and bioavailability - two key areas of focus in modern pharmaceutical research. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.